Cas no 942582-15-2 (Walsuronoid B)

• Product Name: Walsuronoid B
• CAS No: 942582-15-2
• Molecular Formula: C₂₆H₃₀O₆
• Molecular Weight: 438.512808322906
• CID: 837137
• PubChem ID: 16724460

Walsuronoid B Properties

Names and Identifiers

• Walsuronoid B
• (11beta,15beta)-21,23-Epoxy-6,11,15-trihydroxy-4,4,8,14-tetramethyl-18,24-dinorchola-1,5,13(17),20,22-pentaene-3,7-dione
• [ "" ]
• (11β,15β)-21,23-Epoxy-6,11,15-trihydroxy-4,4,8,14-tetramethyl-18,24-dinorchola-1,5,13(17),20,22-pentaene-3,7-dione (ACI)
• AKOS040763044
• (8R,9R,10R,11S,14R,15R)-17-(furan-3-yl)-6,11,15-trihydroxy-4,4,8,10,14-pentamethyl-11,12,15,16-tetrahydro-9H-cyclopenta[a]phenanthrene-3,7-dione
• 18,24-Dinorchola-1,5,13(17),20,22-pentaene-3,7-dione, 21,23-epoxy-6,11,15-trihydroxy-4,4,8,14-tetramethyl-, (11beta,15beta)
• HY-N1075
• 942582-15-2
• CS-0016362
• H7VE9VXJ2J
• FS-9182
• (8R,9R,10R,11S,14R,15R)-17-(furan-3-yl)-6,11,15-trihydroxy-4,4,8,10,14-pentamethyl-11,12,15,16-tetrahydro-9H-cyclopenta(a)phenanthrene-3,7-dione
• Walsuroid B

• InChIKey： XXFWAJSCCSMNPP-FTGJQZKBSA-N
• Inchi： 1S/C26H30O6/c1-23(2)17(28)6-8-24(3)20-16(27)11-15-14(13-7-9-32-12-13)10-18(29)25(15,4)26(20,5)22(31)19(30)21(23)24/h6-9,12,16,18,20,27,29-30H,10-11H2,1-5H3/t16-,18+,20+,24+,25-,26-/m0/s1
• SMILES： C[C@@]12C(=O)C(O)=C3C(C(C=C[C@]3(C)[C@H]1[C@@H](O)CC1=C(C3=COC=C3)C[C@H]([C@@]21C)O)=O)(C)C

Computed Properties

• Exact Mass: 438.20400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 438.204
• Heavy Atom Count: 32
• Complexity: 1020
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 108A^2

Experimental Properties

• LogP: 3.75740
• PSA: 107.97000
• Boiling Point: 647.7±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.0 mmHg at 25°C
• Flash Point: 345.5±31.5 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 17-furanylsteroids and derivatives